Cas no 156867-75-3 (4-Allyl-5-((4-chloro-3,5-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-((4-chloro-3,5-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 156867-75-3
• MF: C₁₄H₁₆ClN₃OS
• MW: 309.814340591431
• MDL: MFCD04968903
• CID: 3111660
• PubChem ID: 17087492
• Update Time: 2025-04-21

4-Allyl-5-((4-chloro-3,5-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((4-chloro-3,5-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-2,4-dihydro-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione
• AB01330031-02
• ALBB-003442
• BBL017744
• NCGC00336608-01
• STK479881
• AKOS003362617
• DTXSID701115491
• 156867-75-3
• H22825
• MFCD04968903
• VS-06453
• 3-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-allyl-5-[(4-chloro-3,5-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04968903
• Inchi： 1S/C14H16ClN3OS/c1-4-5-18-12(16-17-14(18)20)8-19-11-6-9(2)13(15)10(3)7-11/h4,6-7H,1,5,8H2,2-3H3,(H,17,20)
• InChI Key： WIDOHVGVVBBGED-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=C1C)OCC1=NNC(N1CC=C)=S

Computed Properties

• Exact Mass: 309.0702610Da
• Monoisotopic Mass: 309.0702610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69Ų